Cas no 1000698-78-1 (1-(ethoxycarbonyl)-4-isocyanopiperidine)

• Product Name: 1-(ethoxycarbonyl)-4-isocyanopiperidine
• CAS No: 1000698-78-1
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 2860952
• PubChem ID: 55255300
• Update Time: 2025-08-05

1-(ethoxycarbonyl)-4-isocyanopiperidine Chemical and Physical Properties

Names and Identifiers

• ethyl 4-isocyanopiperidine-1-carboxylate
• 1-(ethoxycarbonyl)-4-isocyanopiperidine
• AKOS006292989
• EN300-1827717
• Ethyl-4-isocyano-1-piperidin-carboxylate
• SCHEMBL3570577
• Ethyl-4-isocyano-1-piperidin- carboxylate
• 1-Piperidinecarboxylic acid, 4-isocyano-, ethyl ester
• 1000698-78-1

• Inchi： 1S/C9H14N2O2/c1-3-13-9(12)11-6-4-8(10-2)5-7-11/h8H,3-7H2,1H3
• InChI Key： BQNABIARGPWQKO-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(CC1)[N+]#[C-])=O

Computed Properties

• Exact Mass: 182.10600
• Monoisotopic Mass: 182.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 33.9Ų

Experimental Properties

• PSA: 29.54000
• LogP: 0.69520

Additional information on 1-(ethoxycarbonyl)-4-isocyanopiperidine

Research Briefing on 1-(ethoxycarbonyl)-4-isocyanopiperidine (CAS: 1000698-78-1) in Chemical Biology and Pharmaceutical Applications

1-(ethoxycarbonyl)-4-isocyanopiperidine (CAS: 1000698-78-1) is a versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its isocyanide functional group, serves as a critical building block in the synthesis of diverse bioactive molecules. Recent studies highlight its utility in medicinal chemistry, particularly in the development of novel drug candidates targeting protein-protein interactions and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the synthesis of potent kinase inhibitors. Researchers utilized 1-(ethoxycarbonyl)-4-isocyanopiperidine as a key intermediate in constructing a library of pyrimidine derivatives, which showed promising activity against CDK2/cyclin E, a target in cancer therapy. The study reported IC50 values in the nanomolar range for several derivatives, underscoring the compound's potential in oncology drug discovery.

In chemical biology applications, the isocyanide moiety of 1-(ethoxycarbonyl)-4-isocyanopiperidine enables unique reactivity patterns. A recent Nature Chemical Biology publication (2024) detailed its use in bioorthogonal ligation reactions, where it served as a coupling partner for tetrazine derivatives in live-cell labeling experiments. This application provides researchers with new tools for studying cellular processes with minimal perturbation to biological systems.

The compound's safety profile and synthetic accessibility have also been subjects of investigation. A 2024 ACS Medicinal Chemistry Letters report analyzed its physicochemical properties and metabolic stability, finding favorable characteristics for further pharmaceutical development. The study noted that the ethoxycarbonyl group enhances the compound's stability while maintaining sufficient reactivity for subsequent transformations.

Looking forward, 1-(ethoxycarbonyl)-4-isocyanopiperidine continues to show promise in emerging areas such as targeted protein degradation and covalent inhibitor design. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, particularly for challenging targets in oncology and inflammatory diseases. The compound's unique combination of reactivity and stability positions it as a valuable tool in modern drug discovery efforts.